Cas no 6998-50-1 (Benzene-13C)

• Product Name: Benzene-13C
• CAS No: 6998-50-1
• MF: C₆H₆
• MW: 79.1044964790344
• CID: 500501
• PubChem ID: 12208570
• Update Time: 2025-04-19

Benzene-13C Chemical and Physical Properties

Names and Identifiers

• Benzene-13C
• benzene
• < 13C> benzene
• < 13C1> Benzene
• 13C-benzene
• 485632_ALDRICH
• benzene-(13)C
• benzene-1-13C
• Benzene-13C1
• I14-46190
• Benzene-13C, 99 atom % 13C
• (113C)cyclohexatriene
• DTXSID60480506
• 6998-50-1
• AKOS015913262
• Benzene-13c,99 atom % 13c

• Inchi： 1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1+1
• InChI Key： UHOVQNZJYSORNB-OUBTZVSYSA-N
• SMILES： [13CH]1C=CC=CC=1

Computed Properties

• Exact Mass: 79.050305027g/mol
• Monoisotopic Mass: 79.050305027g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 27
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.885 g/mL at 25 °C
• Melting Point: 5.5 °C(lit.)
• Boiling Point: 80 °C(lit.)
• Flash Point: 12 °F
• Refractive Index: n20/D 1.501(lit.)
• Solubility: Not determined

Benzene-13C Security Information

• Hazardous Material transportation number：UN 1114 3/PG 2
• WGK Germany：3
• Hazard Category Code： 45-46-11-36/38-48/23/24/25-65
• Safety Instruction： 53-45
• Hazardous Material Identification：
• Risk Phrases：45-46-11-36/38-48/23/24/25-65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives